Cas no 923177-00-8 (1-(ethylcarbamoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(ethylcarbamoyl)piperidine-4-carboxylic acid
• CAS No: 923177-00-8
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD08444848
• CID: 3032066
• PubChem ID: 16228285
• Update Time: 2025-07-20

1-(ethylcarbamoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(ETHYLAMINO)CARBONYL]PIPERIDINE-4-CARBOXYLIC ACID
• 1-(Ethylcarbamoyl)piperidine-4-carboxylic acid
• G22626
• 1-(Ethylcarbamoyl)piperidine-4-carboxylicacid
• F8889-5279
• YLB17700
• AKOS009113468
• SS-4318
• SCHEMBL12955182
• 923177-00-8
• EN300-86738
• MFCD08444848
• 1-(ethylcarbamoyl)piperidine-4-carboxylic acid

• MDL： MFCD08444848
• Inchi： 1S/C9H16N2O3/c1-2-10-9(14)11-5-3-7(4-6-11)8(12)13/h7H,2-6H2,1H3,(H,10,14)(H,12,13)
• InChI Key： ZOZZOPAKYBZJKZ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(NCC)=O)CC1)=O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.6Ų

1-(ethylcarbamoyl)piperidine-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(ethylcarbamoyl)piperidine-4-carboxylic acid

Professional Introduction to 1-(ethylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 923177-00-8)

1-(ethylcarbamoyl)piperidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 923177-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of an ethylcarbamoyl substituent at the 1-position and a carboxylic acid group at the 4-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 1-(ethylcarbamoyl)piperidine-4-carboxylic acid positions it as a versatile building block for drug discovery programs. Piperidine derivatives are widely recognized for their role in pharmaceutical development, owing to their ability to modulate various biological targets. The ethylcarbamoyl moiety enhances the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures. Additionally, the carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, expanding its utility in synthetic chemistry.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the identification of novel pharmacophores. 1-(ethylcarbamoyl)piperidine-4-carboxylic acid has been explored in virtual screening campaigns as a potential scaffold for small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction. Its structural features align well with binding pockets of proteins such as kinases and proteases, which are pivotal in diseases like cancer and inflammatory disorders.

One of the most compelling aspects of 1-(ethylcarbamoyl)piperidine-4-carboxylic acid is its role in the development of next-generation therapeutics. Researchers have leveraged this compound to design molecules with enhanced selectivity and reduced toxicity. For instance, modifications at the nitrogen atom of the piperidine ring have been shown to influence binding affinity and metabolic stability. Such fine-tuning is critical for optimizing drug-like properties, ensuring that candidate compounds exhibit favorable pharmacokinetic profiles.

The synthesis of 1-(ethylcarbamoyl)piperidine-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution, cyclization, and functional group transformations. Recent methodologies have focused on greener synthetic routes, employing catalytic systems that minimize waste and energy consumption. These innovations align with the broader industry trend toward sustainable pharmaceutical manufacturing, where efficiency and environmental impact are equally prioritized.

Preclinical studies have demonstrated the potential of derivatives derived from 1-(ethylcarbamoyl)piperidine-4-carboxylic acid in modulating central nervous system (CNS) pathways. Piperidine-based scaffolds have been implicated in neuroactive compounds that influence neurotransmitter release and receptor activity. The ethylcarbamoyl group plays a crucial role in fine-tuning these interactions, making it a key determinant of biological activity. Such findings underscore the importance of this compound as a precursor in CNS drug discovery.

The pharmaceutical industry continues to invest heavily in exploring novel analogs of established drug classes. 1-(ethylcarbamoyl)piperidine-4-carboxylic acid serves as a cornerstone for generating libraries of compounds with diverse chemical profiles. By systematically varying substituents on the piperidine ring or introducing additional functional groups, researchers can uncover molecules with improved efficacy and reduced side effects. This iterative approach is central to modern drug development pipelines.

Another area where 1-(ethylcarbamoyl)piperidine-4-carboxylic acid has shown promise is in antiviral research. The unique steric environment provided by the piperidine core allows for interactions with viral proteases and polymerases, offering a rational basis for designing inhibitors against infectious diseases. Collaborative efforts between academia and industry have yielded several promising candidates derived from this scaffold, highlighting its versatility in addressing unmet medical needs.

As computational modeling techniques evolve, so does our ability to predict the behavior of complex molecules like 1-(ethylcarbamoyl)piperidine-4-carboxylic acid. Advanced algorithms can simulate molecular interactions at atomic resolution, guiding synthetic chemists toward optimal modifications. This synergy between experimental chemistry and computational science accelerates the discovery process significantly, reducing time-to-market for new therapeutics.

The regulatory landscape for pharmaceutical compounds necessitates rigorous characterization before clinical translation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm structural integrity and purity. These methods ensure that derivatives synthesized from 1-(ethylcarbamoyl)piperidine-4-carboxylic acid meet stringent quality standards before advancing to preclinical testing.

In conclusion,1-(ethylcarbamoyl)piperidine-4-carboxylic acid (CAS No. 923177-00-8) represents a significant asset in medicinal chemistry due to its structural versatility and biological relevance. Its incorporation into drug discovery efforts has yielded promising leads across multiple therapeutic areas, including oncology, neurology, and antiviral applications. As research progresses，this compound will continue to play a pivotal role in shaping future generations of pharmaceuticals，driven by innovative synthetic methodologies and interdisciplinary collaboration.